Cas no 2034374-70-2 (N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide)

• Product Name: N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide
• CAS No: 2034374-70-2
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.4115
• CID: 5349938
• Update Time: 2025-07-02

N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-1-phenylcyclopropane-1-carboxamide
• N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-phenylcyclopropanecarboxamide
• N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide

• Inchi： 1S/C18H17N3O2S/c22-16-14-6-11-24-15(14)20-12-21(16)10-9-19-17(23)18(7-8-18)13-4-2-1-3-5-13/h1-6,11-12H,7-10H2,(H,19,23)
• InChI Key： WOSNDQZNYPSXNB-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C2=C1N=C([H])N(C2=O)C([H])([H])C([H])([H])N([H])C(C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 540
• XLogP3: 2.2
• Topological Polar Surface Area: 90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide

Comprehensive Overview of N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide (CAS No. 2034374-70-2)

N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide (CAS No. 2034374-70-2) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound belongs to the thieno[2,3-d]pyrimidine class, which is known for its diverse biological activities, including kinase inhibition and anti-inflammatory effects. Researchers are particularly interested in its cyclopropane-carboxamide moiety, which enhances its metabolic stability and binding affinity to target proteins.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine and personalized treatment strategies. N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide has been explored as a potential candidate for modulating key signaling pathways involved in cellular proliferation and inflammation. Its thienopyrimidine core is structurally analogous to purine bases, enabling it to interact with ATP-binding sites of various kinases, making it a promising scaffold for drug development.

The synthesis of CAS No. 2034374-70-2 involves multi-step organic reactions, including cyclization and amide coupling, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its physicochemical properties. The compound's logP and solubility profiles suggest favorable pharmacokinetic properties, which are critical for oral bioavailability and in vivo efficacy. These attributes align with the growing focus on drug-likeness and ADMET optimization in modern pharmaceutical research.

One of the most searched questions in the context of thieno[2,3-d]pyrimidine derivatives is their role in cancer therapy. Preclinical studies have indicated that N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide exhibits selective inhibition against certain oncogenic kinases, offering a potential avenue for targeted cancer treatment. Additionally, its anti-inflammatory properties have sparked interest in applications for autoimmune diseases and chronic inflammatory conditions, which are among the top health concerns globally.

From a commercial perspective, CAS No. 2034374-70-2 is available as a high-purity reference standard for research and development. Its inclusion in compound libraries for high-throughput screening (HTS) underscores its relevance in drug discovery pipelines. The compound's patent status and intellectual property landscape are also frequently queried, reflecting the competitive nature of pharmaceutical innovation.

In summary, N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1-phenylcyclopropane-1-carboxamide represents a versatile chemical entity with broad applicability in biomedical research. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the realms of kinase inhibition, inflammatory modulation, and drug design. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to the next generation of therapeutic agents.